Cas no 1505680-94-3 (N-(1-methoxypropan-2-yl)-6-methylpyridin-3-amine)

• Product Name: N-(1-methoxypropan-2-yl)-6-methylpyridin-3-amine
• CAS No: 1505680-94-3
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5190480
• PubChem ID: 75356007
• Update Time: 2025-09-28

N-(1-methoxypropan-2-yl)-6-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, N-(2-methoxy-1-methylethyl)-6-methyl-
• N-(1-methoxypropan-2-yl)-6-methylpyridin-3-amine

• Inchi： 1S/C10H16N2O/c1-8-4-5-10(6-11-8)12-9(2)7-13-3/h4-6,9,12H,7H2,1-3H3
• InChI Key： VIISVJANLOUYJS-UHFFFAOYSA-N
• SMILES： C1=NC(C)=CC=C1NC(C)COC

Additional information on N-(1-methoxypropan-2-yl)-6-methylpyridin-3-amine

Professional Introduction to N-(1-methoxypropan-2-yl)-6-methylpyridin-3-amine (CAS No. 1505680-94-3)

N-(1-methoxypropan-2-yl)-6-methylpyridin-3-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1505680-94-3, represents a unique structural motif that has been explored for its potential biological activities. The molecular structure of this compound features a pyridine core, which is a common scaffold in many bioactive molecules, modified with an N-(1-methoxypropan-2-yl) substituent and a 6-methyl group. These modifications contribute to the compound's distinct chemical properties and biological interactions, making it a subject of interest for further investigation.

The significance of N-(1-methoxypropan-2-yl)-6-methylpyridin-3-amine lies in its potential applications in medicinal chemistry. The pyridine ring is known for its ability to interact with various biological targets, including enzymes and receptors, which makes it a valuable building block for drug design. The presence of the 1-methoxypropan-2-yl group introduces a hydrophobic moiety that can enhance the compound's solubility and bioavailability, while the 6-methyl group provides additional steric and electronic modulation. These features collectively contribute to the compound's pharmacological profile.

Recent advancements in computational chemistry have enabled the systematic screening of such compounds for their biological activity. Virtual screening techniques have been employed to identify potential binding modes of N-(1-methoxypropan-2-yl)-6-methylpyridin-3-amine with target proteins. These studies have suggested that the compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways, making it a promising candidate for further pharmacological evaluation.

In vitro studies have begun to explore the biological effects of N-(1-methoxypropan-2-yl)-6-methylpyridin-3-amine. Initial experiments have shown that this compound can modulate the activity of specific enzymes, potentially leading to therapeutic effects in areas such as inflammation and pain management. The interactions between the pyridine core and biological targets are being meticulously analyzed to understand the mechanisms of action. This research is crucial for developing novel drug candidates with improved efficacy and reduced side effects.

The synthesis of N-(1-methoxypropan-2-yl)-6-methylpyridin-3-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as catalytic hydrogenation, nucleophilic substitution, and protecting group strategies are integral to constructing the desired molecular framework. The optimization of these synthetic routes is essential for large-scale production and further exploration of the compound's properties.

One of the key aspects of studying N-(1-methoxypropan-2-yl)-6-methylpyridin-3-amine is its potential role in drug discovery. The structural features of this compound make it a versatile scaffold for designing molecules with specific biological activities. Researchers are exploring derivatives of this compound to enhance its pharmacological properties. By modifying the substituents on the pyridine ring, new analogs can be generated that may exhibit improved binding affinity and selectivity towards therapeutic targets.

The use of high-throughput screening technologies has accelerated the process of identifying biologically active compounds like N-(1-methoxypropan-2-yl)-6-methylpyridin-3-am ine. These platforms allow for rapid testing of thousands of compounds against various biological assays, providing valuable data on their efficacy and selectivity. Such approaches have been instrumental in identifying lead compounds for further development into therapeutic agents.

Future directions in the study of N-(1-methoxypropan -2 -yl)-6 -methylpyridin -3 -amine include exploring its potential in preclinical studies. Animal models are being utilized to assess the safety and efficacy of this compound in vivo. These studies will provide critical insights into its pharmacokinetics, pharmacodynamics, and potential therapeutic applications. The results from these experiments will guide subsequent clinical trials if promising outcomes are observed.

The integration of machine learning and artificial intelligence has revolutionized drug discovery by enabling predictive modeling of molecular properties. These technologies have been applied to analyze N-(1 -meth oxyprop an -2 -y l ) -6 -m eth ylpy ridi ne -3 -ami ne , providing insights into its behavior as a drug candidate. By leveraging computational tools, researchers can optimize the structure of this compound for better biological activity, thereby expediting the development process.

In conclusion, N-(1 meth oxypro pan -2 -y l ) -6 -me th ylpy ridi ne -3 -ami ne (CAS No . 1505680 94 3) is a fascinating compound with significant potential in pharmaceutical research . Its unique structural features and promising biological activities make it an attractive candidate for further exploration . Ongoing studies aim to elucidate its mechanisms of action , optimize its synthesis , and evaluate its therapeutic potential . As research progresses , this compound may contribute to the development of novel treatments for various diseases .